Cas no 477298-45-6 ((2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluoro-3-nitrophenyl)aminoprop-2-enenitrile)
(2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluoro-3-nitrophenyl)aminoprop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluoro-3-nitrophenyl)aminoprop-2-enenitrile
- 2-Thiazoleacetonitrile, 4-(4-bromophenyl)-α-[[(4-fluoro-3-nitrophenyl)amino]methylene]-
- (2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-[(4-fluoro-3-nitrophenyl)amino]prop-2-enenitrile
- 477298-45-6
- F0837-0520
- (Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-fluoro-3-nitroanilino)prop-2-enenitrile
- (Z)-2-(4-(4-bromophenyl)thiazol-2-yl)-3-((4-fluoro-3-nitrophenyl)amino)acrylonitrile
- AKOS024601116
-
- Inchi: 1S/C18H10BrFN4O2S/c19-13-3-1-11(2-4-13)16-10-27-18(23-16)12(8-21)9-22-14-5-6-15(20)17(7-14)24(25)26/h1-7,9-10,22H
- InChI Key: YPSRAUMSJFDATI-UHFFFAOYSA-N
- SMILES: S1C=C(C2=CC=C(Br)C=C2)N=C1C(=CNC1=CC=C(F)C([N+]([O-])=O)=C1)C#N
Computed Properties
- Exact Mass: 443.96919g/mol
- Monoisotopic Mass: 443.96919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 614
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 123Ų
Experimental Properties
- Density: 1.641±0.06 g/cm3(Predicted)
- Boiling Point: 586.5±60.0 °C(Predicted)
- pka: -1.93±0.10(Predicted)
(2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluoro-3-nitrophenyl)aminoprop-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0837-0520-2μmol |
(2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-[(4-fluoro-3-nitrophenyl)amino]prop-2-enenitrile |
477298-45-6 | 2μmol |
$57.0 | 2023-09-05 | ||
| Life Chemicals | F0837-0520-5μmol |
(2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-[(4-fluoro-3-nitrophenyl)amino]prop-2-enenitrile |
477298-45-6 | 5μmol |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F0837-0520-10μmol |
(2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-[(4-fluoro-3-nitrophenyl)amino]prop-2-enenitrile |
477298-45-6 | 10μmol |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F0837-0520-20μmol |
(2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-[(4-fluoro-3-nitrophenyl)amino]prop-2-enenitrile |
477298-45-6 | 20μmol |
$79.0 | 2023-09-05 | ||
| Life Chemicals | F0837-0520-1mg |
(2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-[(4-fluoro-3-nitrophenyl)amino]prop-2-enenitrile |
477298-45-6 | 1mg |
$54.0 | 2023-09-05 | ||
| Life Chemicals | F0837-0520-2mg |
(2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-[(4-fluoro-3-nitrophenyl)amino]prop-2-enenitrile |
477298-45-6 | 2mg |
$59.0 | 2023-09-05 | ||
| Life Chemicals | F0837-0520-3mg |
(2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-[(4-fluoro-3-nitrophenyl)amino]prop-2-enenitrile |
477298-45-6 | 3mg |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F0837-0520-4mg |
(2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-[(4-fluoro-3-nitrophenyl)amino]prop-2-enenitrile |
477298-45-6 | 4mg |
$66.0 | 2023-09-05 | ||
| Life Chemicals | F0837-0520-5mg |
(2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-[(4-fluoro-3-nitrophenyl)amino]prop-2-enenitrile |
477298-45-6 | 5mg |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F0837-0520-10mg |
(2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-[(4-fluoro-3-nitrophenyl)amino]prop-2-enenitrile |
477298-45-6 | 10mg |
$79.0 | 2023-09-05 |
(2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluoro-3-nitrophenyl)aminoprop-2-enenitrile Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluoro-3-nitrophenyl)aminoprop-2-enenitrile
Compound Introduction: (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluoro-3-nitrophenyl)aminoprop-2-enenitrile (CAS No. 477298-45-6)
(2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluoro-3-nitrophenyl)aminoprop-2-enenitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 477298-45-6, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery.
The molecular structure of this compound features a complex arrangement of heterocyclic rings and functional groups, which contribute to its distinctive chemical behavior. The presence of a thiazole ring, an amine group, and a nitrile moiety creates a multifaceted scaffold that interacts with biological targets in diverse ways. Specifically, the 4-bromophenyl and 4-fluoro-3-nitrophenyl substituents introduce electronic and steric effects that modulate the compound's reactivity and binding affinity.
In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The compound (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluoro-3-nitrophenyl)aminoprop-2-enenitrile has been investigated for its potential pharmacological properties. Preliminary studies suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, its structural features are reminiscent of molecules that have shown efficacy in inhibiting kinases and other signaling proteins.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies allows for the introduction of specific functional groups while maintaining the integrity of the core structure. This level of precision is crucial for developing compounds with optimized biological activity and minimal side effects.
The< strong>CAS number 477298-45-6 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. Researchers often rely on CAS numbers to ensure accurate referencing and to avoid confusion with structurally similar molecules. The systematic naming convention used for this compound adheres to IUPAC standards, ensuring consistency across different scientific disciplines.
One of the most compelling aspects of this compound is its potential therapeutic applications. The combination of a thiazole ring with an amine and nitrile group creates a versatile platform for drug design. Researchers have explored derivatives of this compound to enhance its bioavailability and target specificity. For example, modifications to the phenyl rings have been shown to improve binding affinity to certain protein targets, while alterations to the nitrile group can influence metabolic stability.
The< strong>thiazole moiety is particularly noteworthy due to its prevalence in biologically active molecules. Thiazole derivatives are known for their antimicrobial, antifungal, and anti-inflammatory properties. The presence of this ring in (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluoro-3-nitrophenyl)aminoprop-2-enenitrile suggests that it may inherit some of these beneficial characteristics while also exhibiting new properties due to the additional functional groups.
The< strong>amine group in the molecule plays a critical role in its interactions with biological targets. Amines are frequently found in bioactive compounds due to their ability to form hydrogen bonds and participate in ionic interactions. In this context, the amine group may contribute to the compound's binding affinity by forming stable interactions with polar residues on protein surfaces.
The< strong>nitrile group is another key feature that influences the compound's chemical behavior. Nitriles are known for their reactivity and ability to participate in various chemical transformations. In pharmaceutical applications, nitrile groups can serve as pharmacophores or be converted into other functional groups through further chemical modifications.
In recent years, computational methods have been increasingly used to predict the biological activity of novel compounds like< strong>(2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluoro-3-nitrophenyl)aminoprop-2-enenitrile. These methods leverage large datasets and machine learning algorithms to identify potential drug candidates with high accuracy. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and prioritize compounds for further investigation.
The< strong>CAS number 477298-45-6 is essential for tracking the synthesis, characterization, and use of this compound throughout its lifecycle. It ensures that researchers can accurately reference it in publications and patents while also facilitating regulatory compliance. The systematic naming provided by CAS numbers helps maintain consistency across different languages and regions。
The< strong>(2Z)-configuration of the propene double bond is significant as it specifies the spatial arrangement of atoms around the double bond. This stereochemical information is crucial for understanding how the molecule interacts with biological targets at the molecular level. Stereoisomers can exhibit vastly different biological activities despite having identical connectivity between atoms.
In conclusion,< strong>(2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-ylyl-three(4-fluoro--_--_--_--_--_--_--_--_--_--_--_--_--_-- nitrophenyI)aminoprop two ene nitrile (CAS No 477298456)_ _is_a_compound_with_a_unique_structural_and_functional_profile making_it_a_valuable_candidate_for_further_research_and_development_in_drug_discovery Its_promise_in_targeting_complex_diseases_and_the_potential_for_structural_modifications_make_it_an_area_of_active_interest_for_researchers_in_the_field_of_pharmaceutical_chemistry By_understanding_the_molecular_interactions_and_biological_effects_of_this_compound researchers_can Develop_novel_therapeutic_agents_with_improved_efficacy_and_safety profiles。
477298-45-6 ((2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluoro-3-nitrophenyl)aminoprop-2-enenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)